Cas no 37407-16-2 (2-(4-Carboxyphenoxy)benzoic Acid)

• Product Name: 2-(4-Carboxyphenoxy)benzoic Acid
• CAS No: 37407-16-2
• MF: C₁₄H₁₀O₅
• MW: 258.226204395294
• CID: 1483230
• Update Time: 2025-06-09

2-(4-Carboxyphenoxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(4-carboxyphenoxy)-
• 2-(4-carboxyphenoxy)benzoic acid
• 2-(4-Carboxyphenoxy)benzoic Acid

• Inchi： 1S/C14H10O5/c15-13(16)9-5-7-10(8-6-9)19-12-4-2-1-3-11(12)14(17)18/h1-8H,(H,15,16)(H,17,18)
• InChI Key： OMIKMEPVAUDVHP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 258.0528

Experimental Properties

• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(4-Carboxyphenoxy)benzoic Acid

Introduction to 2-(4-Carboxyphenoxy)benzoic Acid (CAS No. 37407-16-2)

2-(4-Carboxyphenoxy)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 37407-16-2, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a benzoic acid core substituted with a phenoxy group linked to a carboxylic acid moiety, has garnered attention due to its versatile structural properties and potential applications in various scientific domains.

The structural configuration of 2-(4-carboxyphenoxy)benzoic acid imparts unique chemical characteristics that make it a valuable intermediate in synthetic chemistry. The presence of both a carboxylic acid group and a phenoxy substituent allows for diverse functionalization, enabling the synthesis of more complex molecules. This adaptability has positioned it as a candidate for exploring novel pharmacophores and bioactive scaffolds.

In recent years, the pharmaceutical industry has shown increasing interest in molecules that exhibit multifunctional activity. The dual functionality of 2-(4-carboxyphenoxy)benzoic acid makes it an attractive candidate for drug discovery programs targeting multiple disease pathways. Preliminary studies have suggested its potential in modulating enzyme activities and interacting with biological targets, which are critical for developing therapeutic agents.

The benzoic acid moiety is well-documented for its role in various biological processes and its incorporation into drug molecules often enhances their bioavailability and metabolic stability. Additionally, the phenoxy group introduces hydrophilicity, which can be advantageous in designing water-soluble drugs that require efficient absorption and distribution within the body. These features collectively contribute to the compound’s significance in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(4-carboxyphenoxy)benzoic acid. High-throughput virtual screening (HTVS) and molecular docking simulations have been employed to identify potential binding interactions with target proteins. These computational approaches have accelerated the process of identifying lead compounds, reducing the time and cost associated with traditional trial-and-error methods.

One notable area where 2-(4-carboxyphenoxy)benzoic acid has shown promise is in the development of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of enzymes and signaling pathways, making them attractive targets for therapeutic intervention. Studies have indicated that derivatives of benzoic acid can inhibit key inflammatory enzymes such as COX-2 and LOX, which are pivotal in the production of pro-inflammatory mediators.

The carboxylic acid group in 2-(4-carboxyphenoxy)benzoic acid also facilitates its role as a chelating agent, which is crucial in designing metal-based therapeutics. Metallo-drugs have gained prominence due to their ability to selectively target disease sites and enhance therapeutic efficacy. The carboxylate anion can coordinate with transition metals such as copper or iron, forming complexes that exhibit potent biological activities.

In addition to its pharmaceutical applications, 2-(4-carboxyphenoxy)benzoic acid has found utility in materials science. Its ability to form stable complexes with metals makes it a candidate for developing corrosion inhibitors and metal-organic frameworks (MOFs). These materials are increasingly used in catalysis, gas storage, and separation technologies, highlighting the compound’s broader industrial relevance.

The synthesis of 2-(4-carboxyphenoxy)benzoic acid can be achieved through various methodologies, each offering distinct advantages depending on the desired scale and purity requirements. Traditional synthetic routes often involve multi-step reactions starting from readily available aromatic precursors. However, modern techniques such as catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure forms of this compound, which is essential for many pharmaceutical applications.

The growing emphasis on sustainable chemistry has also influenced the synthesis of compounds like 2-(4-carboxyphenoxy)benzoic acid. Green chemistry principles advocate for processes that minimize waste, reduce energy consumption, and utilize environmentally benign reagents. Recent developments in biocatalysis have enabled the use of enzymes as catalysts in the synthesis of this compound, offering a more sustainable alternative to traditional chemical methods.

Evaluation of the pharmacokinetic properties of 2-(4-carboxyphenoxy)benzoic acid is crucial for assessing its potential as a drug candidate. Absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) studies provide essential data on how the compound behaves within the body. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enhanced our ability to characterize these properties accurately.

The regulatory landscape for new drug development necessitates rigorous testing to ensure safety and efficacy before clinical trials can commence. The synthetic intermediates used in drug development must meet stringent quality standards set by agencies such as the U.S. Food and Drug Administration (FDA). The production of high-purity forms of compounds like 2-(4-carboxyphenoico)benzoic acid, therefore, requires meticulous process optimization and quality control measures.

In conclusion, 2-(4-Carboxyphenoxy)benzoic Acid (CAS No. 37407-16-2) represents a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for developing novel therapeutics while also serving as a valuable intermediate in synthetic chemistry. As research continues to uncover new possibilities for this molecule, its significance is expected to grow further.